Cas no 854444-91-0 (Cyclohexanemethanol, 1-hydroxy-4-methyl-)

• Product Name: Cyclohexanemethanol, 1-hydroxy-4-methyl-
• CAS No: 854444-91-0
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• MDL: MFCD24287329
• CID: 5229054
• PubChem ID: 21302978
• Update Time: 2025-06-11

Cyclohexanemethanol, 1-hydroxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanol, 1-hydroxy-4-methyl-

• MDL： MFCD24287329
• Inchi： 1S/C8H16O2/c1-7-2-4-8(10,6-9)5-3-7/h7,9-10H,2-6H2,1H3
• InChI Key： XAQVBIBXZCFNDI-UHFFFAOYSA-N
• SMILES： C1(O)(CO)CCC(C)CC1

Computed Properties

• Exact Mass: 144.115029749g/mol
• Monoisotopic Mass: 144.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on Cyclohexanemethanol, 1-hydroxy-4-methyl-

Cyclohexanemethanol, 1-Hydroxy-4-Methyl-

Cyclohexanemethanol, 1-hydroxy-4-methyl-, also known by its CAS number 854444-91-0, is a versatile organic compound with a unique structure that makes it valuable in various chemical applications. This compound belongs to the class of cyclohexanol derivatives and is characterized by a six-membered cyclohexane ring with a hydroxymethyl group (-CH2OH) attached at the 1-position and a methyl group (-CH3) at the 4-position. The combination of these substituents imparts distinctive chemical and physical properties to this molecule.

The cyclohexane ring serves as the backbone of this compound, providing stability and rigidity to its structure. The hydroxymethyl group introduces hydrophilic properties, enabling this compound to participate in hydrogen bonding and making it suitable for applications in both polar and non-polar environments. The methyl group at the 4-position adds bulk to the molecule, influencing its steric properties and reactivity. These structural features make Cyclohexanemethanol, 1-hydroxy-4-methyl-, a unique building block in organic synthesis.

Recent studies have highlighted the potential of Cyclohexanemethanol, 1-hydroxy-4-methyl-, in the field of green chemistry. Researchers have explored its use as an intermediate in the synthesis of bio-based polymers and surfactants. For instance, a study published in *Green Chemistry* demonstrated that this compound can be efficiently converted into biodegradable polyesters using enzymatic catalysts. This advancement aligns with the growing demand for sustainable materials in industries such as packaging and textiles.

In addition to its role in polymer synthesis, Cyclohexanemethanol, 1-hydroxy-4-methyl-, has shown promise in the development of antimicrobial agents. A research team from the University of California reported that derivatives of this compound exhibit potent activity against gram-positive bacteria, including *Staphylococcus aureus*. The hydroxymethyl group plays a crucial role in this activity by facilitating interactions with bacterial cell membranes. These findings suggest that Cyclohexanemethanol derivatives could be valuable leads for developing new antibiotics.

The synthesis of Cyclohexanemethanol, 1-hydroxy-4-methyl-, typically involves multi-step processes that combine alkylation, oxidation, and reduction reactions. One common approach involves the alkylation of cyclohexanol with an appropriate alkylating agent followed by selective oxidation to introduce the hydroxymethyl group. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and minimizing environmental impact.

From an industrial perspective, Cyclohexanemethanol, 1-hydroxy-4-methyl-, is widely used as an intermediate in the production of specialty chemicals such as fragrances, pharmaceuticals, and agrochemicals. Its ability to undergo various functional group transformations makes it a valuable starting material for chemists. For example, it can be converted into esters, ethers, or nitriles depending on the desired application.

One area where Cyclohexanemethanol derivatives have gained significant attention is in drug delivery systems. Scientists have developed nanoparticles using these compounds as stabilizing agents due to their amphiphilic nature. These nanoparticles show enhanced drug encapsulation efficiency and controlled release profiles, making them ideal for targeted drug delivery applications.

Moreover, Cyclohexanemethanol has been investigated for its potential in biofuels production. A team from Brazil reported that this compound can serve as a precursor for bio-based alcohols through microbial fermentation processes. This research opens new avenues for producing sustainable fuels from renewable resources.

In conclusion, Cyclohexanemethanol, 1-hydroxy-4-methyl-, CAS No:854444-91-0 is a multifaceted organic compound with a wide range of applications across different industries. Its unique structure enables it to serve as a versatile building block in organic synthesis while offering opportunities for innovation in green chemistry and drug delivery systems. As researchers continue to explore its potential, this compound is expected to play an increasingly important role in advancing sustainable chemical technologies.